Cas no 13048-95-8 (N4-Methyl-2'-O-methyl-cytidine)

N4-Methyl-2'-O-methyl-cytidine is a modified nucleoside derivative characterized by methylation at both the N4 position of the cytosine base and the 2'-hydroxyl group of the ribose sugar. This dual modification enhances its stability against enzymatic degradation, making it particularly valuable for applications in oligonucleotide synthesis, such as siRNA and antisense therapeutics. The 2'-O-methyl group improves nuclease resistance, while the N4-methylation can influence base-pairing properties and duplex stability. These features make it a useful building block for designing RNA analogs with tailored pharmacokinetic and pharmacodynamic profiles. Its high purity and well-defined structure ensure reproducibility in research and therapeutic development.
N4-Methyl-2'-O-methyl-cytidine structure
13048-95-8 structure
Product Name:N4-Methyl-2'-O-methyl-cytidine
CAS No:13048-95-8
MF:C11H17N3O5
MW:271.269782781601
CID:212604
PubChem ID:3080688
Update Time:2025-05-28

N4-Methyl-2'-O-methyl-cytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine,N-methyl-2'-O-methyl-
    • 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)pyrimidin-2-one
    • N(4), O(2')-Dimethylcytidine
    • N-methyl-2'-O-methylcytidine
    • N,2'-O-Dimethylcytidine
    • N4-Methyl-2'-O-Methyl-cytidine
    • N(4), O(2/')-Dimethylcytidine
    • N4-Methyl-2'-O-methylcytidine
    • 1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-4-(methylamino)-1,2-dihydropyrimidin-2-one
    • SCHEMBL14917408
    • n4-methyl-2' -O-methyl cytidine
    • BS-52281
    • A900364
    • 1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
    • Cytidine, N-methyl-2'-O-methyl-
    • E77901
    • DTXSID00156571
    • 13048-95-8
    • DA-65770
    • DTXCID9079062
    • N4-Methyl-2'-O-methyl-cytidine
    • Inchi: 1S/C11H17N3O5/c1-12-7-3-4-14(11(17)13-7)10-9(18-2)8(16)6(5-15)19-10/h3-4,6,8-10,15-16H,5H2,1-2H3,(H,12,13,17)/t6-,8-,9-,10-/m1/s1
    • InChI Key: BNXGRQLXOMSOMV-PEBGCTIMSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)NC)=O)OC)O

Computed Properties

  • Exact Mass: 271.11691
  • Monoisotopic Mass: 271.116821
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.2
  • Topological Polar Surface Area: 104

Experimental Properties

  • Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 475.4°Cat760mmHg
  • Flash Point: 241.3°C
  • Refractive Index: 1.636
  • Solubility: Slightly soluble (18 g/l) (25 º C),
  • PSA: 103.62

N4-Methyl-2'-O-methyl-cytidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B426598-1mg
N4-Methyl-2'-O-methyl-cytidine
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$ 51.00 2023-09-08
TRC
B426598-2mg
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$ 63.00 2023-09-08
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$ 184.00 2023-09-08
eNovation Chemicals LLC
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1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
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$83.0 2025-02-20
Ambeed
A374091-250mg
1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
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1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
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$376.0 2025-02-20
Ambeed
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1-((2R,3R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
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25mg
$29.0 2025-02-20
eNovation Chemicals LLC
Y1238615-25mg
Cytidine, N-methyl-2'-O-methyl-
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$75 2024-06-08
eNovation Chemicals LLC
Y1238615-250mg
Cytidine, N-methyl-2'-O-methyl-
13048-95-8 97%
250mg
$180 2024-06-08

N4-Methyl-2'-O-methyl-cytidine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:13048-95-8)N4-Methyl-2'-O-methyl-cytidine
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(CAS:13048-95-8)N4-Methyl-2'-O-methyl-cytidine
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(CAS:13048-95-8)N4-Methyl-2'-O-Methyl-cytidine
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13048-95-8)N4-Methyl-2'-O-methyl-cytidine
LE16320
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:13048-95-8)N4-Methyl-2'-O-methyl-cytidine
A900364
Purity:99%
Quantity:1g
Price ($):338.0
Email